2-[4-(4-fluorophenyl)piperazino]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-19-8-2-16(3-9-19)14-22-20(25)15-23-10-12-24(13-11-23)18-6-4-17(21)5-7-18/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: HTPWXJJVVSZTHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol
• CAS No.: 486457-24-3

Description

The compound “2-[4-(4-fluorophenyl)piperazino]-N-(4-methoxybenzyl)acetamide” is a versatile material used in scientific research. It exhibits unique properties that make it suitable for various applications, such as drug development and molecular studies. The linear formula of this compound is C20H24FN3O2.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H24FN3O2. It has a molecular weight of 357.432.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 357.432. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Bioactive Metabolites and Synthetic Compounds

• A study focused on the marine actinobacterium Streptomyces sp. KMM 7210 highlighted the isolation of new compounds, including 3-(4-hydroxybenzyl)piperazine-2,5-dione, which, although different, shares structural motifs with the query compound. The cytotoxic activities of these compounds were evaluated, indicating the interest in similar structures for potential biomedical applications (Sobolevskaya et al., 2007).

Anticancer and Cytotoxic Activities

• Research on new Mannich bases, including compounds with substituted piperazine moieties, has demonstrated cytotoxic/anticancer and carbonic anhydrase inhibitory effects. This study emphasizes the synthesis and bioactivity screening of compounds that share structural features with the query compound, indicating potential for drug development (Gul et al., 2019).

Synthesis and Biological Evaluation

• The synthesis and cardiotropic activity of new piperazine derivatives were explored, showing the significance of structural variation on biological activity. Such studies illustrate the continuous search for compounds with enhanced or novel therapeutic profiles, highlighting the relevance of the query compound’s structural class in medicinal chemistry (Mokrov et al., 2019).

Neuroleptic Agents and Dopamine Inhibitors

• Studies on the synthesis of flunarizine and related compounds, which share the piperazine motif with the query compound, demonstrate the pharmaceutical industry's interest in such structures for developing treatments for migraines, dizziness, and other conditions (Shakhmaev et al., 2016).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Buyers are responsible for confirming product identity and/or purity.